Cas no 941-81-1 (Azulene,4,6,8-trimethyl-)

• Product Name: Azulene,4,6,8-trimethyl-
• CAS No: 941-81-1
• MF: C₁₃H₁₄
• MW: 170.250263690948
• CID: 805290
• PubChem ID: 70333
• Update Time: 2025-04-19

Azulene,4,6,8-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Azulene,4,6,8-trimethyl-
• 4,6,8-Trimethylazulene
• 4,6,8-Trimethylazulene1000µg
• NSC 79580
• B2FWN4WP77
• UNII-B2FWN4WP77
• NSC-79580
• A844865
• 4,8-Trimethylazulene
• Azulene,6,8-trimethyl-
• Azulene, 4,6,8-trimethyl-
• FT-0655708
• 4,6,8-Trimethylazulene #
• NSC79580
• EINECS 213-383-6
• 4,6,8-trimethyl-azulene
• dichloro(phenyl)-$l^{3}-iodane
• Q27159511
• DTXSID40240529
• AKOS006229061
• NS00040220
• RUNBRXWUHPOTOO-UHFFFAOYSA-N
• 2,6-Trimethylbicyclo[5.3.0]deca-2,4,6,8,10-pentaene
• CHEBI:87304
• 2,4,6-Trimethylbicyclo(5.3.0)deca-2,4,6,8,10-pentaene
• 941-81-1

• Inchi： 1S/C13H14/c1-9-7-10(2)12-5-4-6-13(12)11(3)8-9/h4-8H,1-3H3
• InChI Key： RUNBRXWUHPOTOO-UHFFFAOYSA-N
• SMILES： C12C=CC=C1C(C)=CC(C)=CC=2C

Computed Properties

• Exact Mass: 170.11000
• Monoisotopic Mass: 170.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.0±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 284.7±20.0 °C at 760 mmHg
• Flash Point: 126.2±12.5 °C
• Refractive Index: 1.594
• PSA: 0.00000
• LogP: 3.71660
• Solubility: Not determined
• Vapor Pressure: 0.0±0.3 mmHg at 25°C

Azulene,4,6,8-trimethyl- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Cyclic olefins
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Olefins Cyclic olefins